2-Amino-3-hydroxyoctadec-4-en-1-yl dihydrogen phosphate

• IUPAC Name: (2-amino-3-hydroxyoctadec-4-enyl) dihydrogen phosphate
• InChI: InChI=1S/C18H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h14-15,17-18,20H,2-13,16,19H2,1H3,(H2,21,22,23)
• InChI Key: DUYSYHSSBDVJSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)(O)O)N)O
• Molecular Formula: C18H38NO5P
• DSSTOX Substance ID: DTXSID60860384
• Molecular Weight: 379.5 g/mol

Description

Sphingosine 1-phosphate is a bioactive lipid mediator that plays a crucial role in various cellular processes. Sphingosine 1-phosphate is formed from ceramide, which is composed of a sphingosine and a fatty acid .

Preparation Methods

Sphingosine 1-phosphate can be prepared enzymatically by reacting sphingosine phosphorylcholine with phospholipase D . This method yields only the monophosphate product without forming the diphosphate product . Additionally, sphingosine 1-phosphate is formed from ceramide through the action of ceramidase, which converts ceramide to sphingosine. Sphingosine is then phosphorylated by sphingosine kinase isoenzymes . Industrial production methods involve the use of these enzymatic reactions to produce sphingosine 1-phosphate in large quantities.

Chemical Reactions Analysis

Sphingosine 1-phosphate undergoes various chemical reactions, including phosphorylation, dephosphorylation, and degradation. Phosphorylation is mediated by sphingosine kinases, leading to the formation of sphingosine 1-phosphate . Dephosphorylation can be achieved using hydrogen fluoride, which efficiently removes the phosphate group . Common reagents used in these reactions include sphingosine kinases, hydrogen fluoride, and sphingosine phosphatases . Major products formed from these reactions include sphingosine and its phosphorylated or dephosphorylated forms .

Scientific Research Applications

Sphingosine 1-phosphate has widespread applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used to study lipid signaling pathways and their effects on cellular processes . In biology, sphingosine 1-phosphate is involved in regulating immune cell trafficking, vascular integrity, and inflammation . In medicine, it has been shown to protect oocytes from chemotherapeutic agents and radiation therapies, making it a potential therapeutic target for preserving fertility . Additionally, sphingosine 1-phosphate is being investigated for its role in cardiovascular diseases, neurodegenerative diseases, and cancer .

Mechanism of Action

These receptors are involved in various cellular processes, including cell proliferation, migration, and survival . The interaction between sphingosine 1-phosphate and its receptors regulates lymphocyte egress from lymphoid organs, vascular permeability, and immune cell trafficking . The molecular targets and pathways involved include sphingosine kinases, sphingosine 1-phosphate receptors, and downstream signaling molecules .

Comparison with Similar Compounds

Sphingosine 1-phosphate is unique among sphingolipids due to its role as a signaling molecule. Similar compounds include ceramide, sphingosine, and other sphingolipids . Ceramide is a precursor to sphingosine 1-phosphate and is involved in apoptosis and cell cycle regulation . Sphingosine, on the other hand, is a long-chain amino alcohol that can be phosphorylated to form sphingosine 1-phosphate . Other sphingolipids, such as glycosphingolipids and gangliosides, have structural similarities but different biological functions . Sphingosine 1-phosphate’s ability to regulate diverse cellular processes through its receptors sets it apart from other sphingolipids .